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Introduction

The MRV-03 is a series of modular hydraulic relief valves designed to limit the pressure within
a hydraulic circuit to a predetermined maximum.[1] These valves are crucial for preventing
over-pressurization, which can lead to system damage, failure, and safety hazards.[2] The
MRV-03 series is typically used in industrial applications, sandwiched between a directional
valve and a standard mounting surface, offering a compact and cost-effective solution for
hydraulic system control.[1] This document provides detailed safety procedures, handling
protocols, and testing methodologies for the MRV-03 valve in a research and development

setting.

Technical Specifications

The MRV-03 series valves are available in various configurations from different manufacturers.
The following tables summarize the key quantitative data for a representative range of MRV-03
valves.
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Table 1: Operational Parameters

Parameter Value Unit Notes
Maximum Operating 315 - 320 (4500 - ) )
bar (psi) Varies by model[3][4]
Pressure 4570)
Maximum Flow Rate 80 (21.13) lpm (gpm) [3][4]
ISO 4401-AC-05-4-A,
Mounting Pattern NG10 / Cetop-5/ - [4]
NFPA-D05
Hydraulic Fluid
-20to +70 °C [4]
Temperature Range
Ambient Temperature
-20 to +50 °C [4]

Range

Table 2: Pressure Adjustment Ranges

Model Code Suffix

Pressure Adjustment

Pressure Adjustment

Range (bar) Range (psi)
0 7-35 100 - 500
1 7-70 100 - 1000
2 7-140 (or 100-3000 psi) 100 - 2000 (or 100-3000 psi)
3 7-210 (or 100-4500 psi) 100 - 3000 (or 100-4500 psi)
4 7-320 100 - 4570

Note: Pressure ranges can

vary between manufacturers.

Always consult the specific

datasheet for the valve in use.

[1]14]
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Safety Procedures and Handling Protocols

Safe handling of MRV-03 valves and the hydraulic systems in which they are installed is
paramount. The following protocols must be followed to minimize risks of injury and equipment
damage.

Personal Protective Equipment (PPE)

All personnel involved in the handling, installation, or maintenance of MRV-03 valves must
wear appropriate PPE to protect against high-pressure fluid injection, chemical exposure, and
mechanical hazards.[2]

e Mandatory PPE:
o Safety glasses with side shields or safety goggles.
o Steel-toed boots.
o Impact-resistant gloves.
o Recommended PPE (based on fluid type and system pressure):
o Face shield.

o Fluid-resistant apron or coveralls.

System Depressurization Protocol

Before any installation, adjustment, or maintenance, the hydraulic system must be fully
depressurized.[2] Failure to do so can result in the violent release of high-pressure fluid,
causing severe injury.

Protocol Steps:
e Shut down the hydraulic power unit.
» Follow lock-out/tag-out procedures to prevent accidental re-energization.

o Open the appropriate valves to slowly and safely release any stored pressure in the system.
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 Verify that the system pressure has returned to atmospheric pressure using a calibrated
pressure gauge.

e Once depressurized, the system can be safely worked on.

System Depressurization Workflow

Shut Down Hydraulic Power Unit
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;
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onitor Pressure

Verify Zero Pressure with Gauge

System Safe
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Caption: Workflow for safe system depressurization.

Installation and Mounting

o Ensure the mounting surface is clean and free of debris to ensure a proper seal.
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 Verify that the valve's port configuration (e.g., MRV-03-P, MRV-03-W) matches the hydraulic
circuit requirements.[1][3]

o Use the correct length and grade of mounting bolts as specified by the manufacturer.

» Tighten the mounting bolts in a crisscross pattern to the recommended torque specification
to prevent warping and ensure a leak-free connection.

Pressure Adjustment

Pressure adjustment should only be performed by trained personnel on an operational and
properly monitored system.

e Loosen the locking nut on the adjustment screw or knob.

« Turn the adjustment mechanism clockwise to increase the pressure setting and counter-
clockwise to decrease it.

» Monitor the system pressure with a calibrated gauge while making adjustments.

e Once the desired relief pressure is set, tighten the locking nut to secure the setting.

Experimental Protocols: Pressure Relief Valve
Performance Verification

This protocol outlines a procedure to verify the set pressure and performance characteristics of
an MRV-03 valve in a controlled test environment.

Test Bench Setup

A hydraulic test bench equipped with a variable displacement pump, a pressure transducer, a
flow meter, and a means of gradually increasing system pressure is required.
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Caption: Test circuit for MRV-03 valve performance verification.

Experimental Procedure

Installation: Install the MRV-03 valve onto the test bench manifold, ensuring all connections
are secure.

Initial Setup: Set the MRV-03 to its minimum pressure setting. Ensure the load valve on the
test bench is fully open.

System Start-up: Start the hydraulic pump at a low flow rate.
Pressure Setting:
o Slowly close the load valve to begin building pressure in the circuit.

o Adjust the MRV-03 valve until the pressure gauge indicates the desired cracking pressure
(the pressure at which the valve begins to open and relieve flow).

o Tighten the lock nut on the adjustment screw.
Performance Test:

o Gradually increase the flow from the pump and record the corresponding pressure
readings from the transducer.
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o Continue to increase the flow until the maximum rated flow of the valve is reached,

recording pressure at set intervals.

o Record the flow rate through the relief port of the MRV-03 using the flow meter.

o Data Analysis: Plot the pressure versus flow rate to characterize the valve's performance

curve.

Maintenance and Troubleshooting

Regular inspection and maintenance are crucial for the reliable operation of pressure relief

valves.[5]

Table 3: Troubleshooting Guide

Issue

Possible Cause

Corrective Action

System pressure will not build

Relief valve set too low.

Adjust the pressure setting.

Debris lodged in the valve

seat.

Depressurize the system,

remove and clean the valve.

Pressure setting drifts

Lock nut is loose.

Tighten the lock nut.

Worn internal components

(spring, poppet).

Replace the valve.

External leakage from valve

Damaged seals or O-rings.

Depressurize, remove the

valve, and replace the seals.

Mounting bolts are loose.

Tighten mounting bolts to the

specified torque.

Chatter or noisy operation

Air in the hydraulic system.

Bleed the air from the system.

Incorrect valve for the
application (wrong pressure

range).

Verify the valve specifications

against system requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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